Cas no 882769-26-8 (4-chloro-6-(propan-2-yloxy)pyrimidin-5-amine)

• Product name: 4-chloro-6-(propan-2-yloxy)pyrimidin-5-amine
• CAS No: 882769-26-8
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 6098530
• PubChem ID: 23477591

4-chloro-6-(propan-2-yloxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(propan-2-yloxy)pyrimidin-5-amine
• 5-Pyrimidinamine, 4-chloro-6-(1-methylethoxy)-
• 4-Chloro-6-isopropoxypyrimidin-5-amine
• 882769-26-8
• EN300-1254716
• CS-0283585
• AKOS002917527

• Inchi： 1S/C7H10ClN3O/c1-4(2)12-7-5(9)6(8)10-3-11-7/h3-4H,9H2,1-2H3
• InChI Key： AVORAJQFAVNXFB-UHFFFAOYSA-N
• SMILES： C1=NC(OC(C)C)=C(N)C(Cl)=N1

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 295.8±35.0 °C(Predicted)
• pka: 0.26±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines